Cas no 1384675-52-8 (Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate)

• Product Name: Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate
• CAS No: 1384675-52-8
• MF: C₁₇H₁₈BrN₃O₄
• MW: 408.24652338028
• CID: 6185555
• PubChem ID: 72131593
• Update Time: 2025-06-29

Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-[4-(4-bromo-5-formyl-1-methyl-1H-pyrrole-2-amido)phenyl]-N-methylcarbamate
• Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate
• EN300-1610818
• Z1230517292
• AKOS030703038
• 1384675-52-8

• Inchi： 1S/C17H18BrN3O4/c1-4-25-17(24)20(2)12-7-5-11(6-8-12)19-16(23)14-9-13(18)15(10-22)21(14)3/h5-10H,4H2,1-3H3,(H,19,23)
• InChI Key： OGSVPTBAGNDCQK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NC2C=CC(=CC=2)N(C(=O)OCC)C)=O)N(C)C=1C=O

Computed Properties

• Exact Mass: 407.04807g/mol
• Monoisotopic Mass: 407.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate

Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate: A Comprehensive Overview

Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate, with the CAS number 1384675-52-8, is a complex organic compound that has garnered significant attention in the field of chemical synthesis and drug discovery. This compound is characterized by its intricate structure, which includes a pyrrole ring, a carbamate group, and a bromine atom, making it a valuable molecule for various applications in medicinal chemistry and materials science.

The structure of Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate is notable for its functional groups, which provide it with unique chemical properties. The pyrrole ring, a five-membered aromatic heterocycle, is substituted with a bromine atom at the 4-position and a formyl group at the 5-position. This substitution pattern enhances the molecule's reactivity and stability, making it suitable for various synthetic transformations. The carbamate group attached to the phenyl ring further contributes to the compound's versatility, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. The presence of the bromine atom and the formyl group in the pyrrole ring allows for selective substitution reactions, which are crucial in medicinal chemistry for modifying pharmacokinetic properties such as solubility and bioavailability.

In terms of synthesis, Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate is typically prepared through multi-step processes involving coupling reactions and functional group transformations. The use of advanced catalytic systems and green chemistry principles has enabled chemists to optimize the synthesis pathway, reducing waste and improving yield. These advancements have made the compound more accessible for large-scale production and research purposes.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in materials science, particularly in the development of advanced polymers and electronic materials. Recent research has demonstrated its potential as a building block for constructing conjugated systems with tailored electronic properties, which could find applications in organic electronics and optoelectronics.

In conclusion, Ethyl N-[4-[(4-bromo-5-formyl-1-methylpyrrole-2-carbonyl)amino]phenyl]-N-methylcarbamate (CAS No. 1384675-52-) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its intricate structure and functional groups provide ample opportunities for further research and development, ensuring its continued relevance in both academic and industrial settings.